Cas no 62536-85-0 (Benzaldehyde,2-(acetyloxy)-5-methoxy-)

Benzaldehyde,2-(acetyloxy)-5-methoxy- structure
62536-85-0 structure
Product Name:Benzaldehyde,2-(acetyloxy)-5-methoxy-
CAS No:62536-85-0
MF:C10H10O4
MW:194.184003353119
CID:523798
PubChem ID:271170
Update Time:2025-04-19

Benzaldehyde,2-(acetyloxy)-5-methoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde,2-(acetyloxy)-5-methoxy-
    • (2-formyl-4-methoxyphenyl) acetate
    • Inchi: 1S/C10H10O4/c1-7(12)14-10-4-3-9(13-2)5-8(10)6-11/h3-6H,1-2H3
    • InChI Key: AJNKRQSECUQOPV-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C1C=CC(=CC=1C=O)OC

Computed Properties

  • Exact Mass: 194.0579
  • Monoisotopic Mass: 194.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6
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